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Compound of Interest

Compound Name: 5-Bromo-2,4-diethoxypyrimidine

Cat. No.: B172408 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 5-Bromo-2,4-diethoxypyrimidine,

a halogenated pyrimidine derivative of interest to researchers, scientists, and professionals in

drug development. This document summarizes its core physicochemical properties and

explores potential biological activities and synthetic approaches based on current knowledge of

related pyrimidine compounds.

Core Compound Properties
5-Bromo-2,4-diethoxypyrimidine, identified by the CAS Number 132164-47-7, is a

substituted pyrimidine with significant potential as a building block in medicinal chemistry and

organic synthesis.[1][2][3][4][5] Its key quantitative data are summarized in the table below.

Property Value Source(s)

Molecular Formula C8H11BrN2O2 [2][4]

Molecular Weight 247.09 g/mol [4]

CAS Number 132164-47-7 [1][2][3][4][5]
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While specific experimental protocols for the synthesis of 5-Bromo-2,4-diethoxypyrimidine
are not readily available in the reviewed literature, the synthesis of structurally similar

compounds, such as 5-bromo-2,4-dichloropyrimidine, provides a viable template. A common

starting material for such syntheses is 5-bromouracil.[6]

The general synthetic strategy involves the conversion of 5-bromouracil to a di-chloro

intermediate, which can then be further modified. A generalized workflow for the synthesis of 5-

bromo-substituted pyrimidines is outlined below.

General Synthetic Workflow for 5-Bromo-Substituted
Pyrimidines

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b172408?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/5-bromo-2-4-dichloropyrimidine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthetic Pathway for 5-Bromo-Substituted Pyrimidines

5-Bromouracil

Chlorination

e.g., POCl3 or PCl5

5-Bromo-2,4-dichloropyrimidine

Nucleophilic Substitution
(e.g., with Sodium Ethoxide)
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Workflow for In Vitro Anticancer Activity Screening

Initial Screening

Mechanism of Action Studies

Compound Preparation
(5-Bromo-2,4-diethoxypyrimidine)

MTT Assay
(Cytotoxicity)

Cell Line Selection
(e.g., MCF-7, A549)

Kinase Inhibition Assay

If cytotoxic

Cell Cycle Analysis

If cytotoxic

Apoptosis Assay

If cytotoxic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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